Cas no 215386-28-0 (3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-(2-nitrophenyl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-(2-nitrophenyl)propanoic acid
• CAS No: 215386-28-0
• MF: C₁₆H₂₂N₂O₆
• MW: 338.355684757233
• MDL: MFCD30500634
• CID: 2937133
• PubChem ID: 102315857
• Update Time: 2025-05-24

3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-(2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((tert-butoxycarbonyl)amino)-2,2-dimethyl-3-(2-nitrophenyl)propanoic acid
• 3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-(2-nitrophenyl)propanoic acid
• 3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(2-nitrophenyl)propanoicacid
• EN300-339917
• 215386-28-0
• 3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(2-nitrophenyl)propanoic acid

• MDL： MFCD30500634
• Inchi： 1S/C16H22N2O6/c1-15(2,3)24-14(21)17-12(16(4,5)13(19)20)10-8-6-7-9-11(10)18(22)23/h6-9,12H,1-5H3,(H,17,21)(H,19,20)
• InChI Key： PVWIEUSGCGARCC-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1[N+](=O)[O-])C(C(=O)O)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 338.14800
• Monoisotopic Mass: 338.14778643Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.45000
• LogP: 4.18550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-(2-nitrophenyl)propanoic acid

3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-(2-nitrophenyl)propanoic acid (CAS No. 215386-28-0)

The compound 3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-(2-nitrophenyl)propanoic acid, with CAS registry number 215386-28-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl group, a dimethyl substituent, and a nitrophenyl moiety. The combination of these functional groups makes it a versatile compound with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure allows for extensive chemical modifications, enabling researchers to explore its potential as a precursor for bioactive molecules. For instance, the nitrophenyl group is known to exhibit anti-inflammatory and antioxidant properties, while the tert-butoxy carbonyl group provides stability and enhances solubility. These attributes make the compound an attractive candidate for further investigation in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The use of advanced synthetic techniques has improved the yield and purity of the compound, making it more accessible for research purposes. Moreover, computational chemistry tools have been employed to predict its physicochemical properties, such as logP (partition coefficient) and pKa (acid dissociation constant), which are critical for understanding its behavior in biological systems.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of peptide analogs. The presence of an amino group and a carboxylic acid group makes it suitable for forming amide bonds, a key step in peptide synthesis. Researchers have explored its use in creating bioactive peptides with enhanced stability and bioavailability. These peptides have shown potential in treating various diseases, including cancer and neurodegenerative disorders.

Furthermore, the dimethyl substituent on the propanoic acid backbone contributes to the compound's lipophilicity, which is essential for crossing biological membranes. This property has been leveraged in designing drug delivery systems that target specific tissues or cells. For example, studies have demonstrated that derivatives of this compound can be used to develop targeted drug delivery systems for cancer therapy.

The nitrophenyl group in this compound also plays a crucial role in its photochemical properties. Recent research has shown that this group can absorb UV light efficiently, making the compound a potential candidate for use in photodynamic therapy (PDT). PDT is a minimally invasive treatment method that uses light-sensitive compounds to destroy cancer cells while sparing healthy tissue. The ability of this compound to generate reactive oxygen species upon light activation makes it an interesting candidate for PDT applications.

In addition to its therapeutic applications, this compound has also been studied for its role in materials science. Its unique structure allows it to form self-assembled monolayers on various surfaces, which can be used to create nanostructured materials with tailored properties. These materials have potential applications in sensors, electronics, and catalysis.

Despite its numerous potential applications, further research is needed to fully understand the biological effects and toxicity profile of this compound. Preclinical studies are currently underway to evaluate its safety and efficacy as a therapeutic agent. These studies will provide critical insights into its pharmacokinetics, biodistribution, and metabolism.

In conclusion, 3-{(tert-butoxy)carbonylamino}-2,2-dimethyl-3-(2-nitrophenyl)propanoic acid (CAS No. 215386-28-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.